Cas no 870640-62-3 ((2S,3S)-2-(Benzyl(methyl)amino)-3-methylpentan-1-ol)

• Product Name: (2S,3S)-2-(Benzyl(methyl)amino)-3-methylpentan-1-ol
• CAS No: 870640-62-3
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• MDL: MFCD28385888
• CID: 2949986
• PubChem ID: 59021630
• Update Time: 2025-05-19

(2S,3S)-2-(Benzyl(methyl)amino)-3-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol
• N-benzyl-N-methyl-isoleucinol
• JPXSDNBZAYWWCL-GXTWGEPZSA-N
• (2S,3S)-3-Methyl-2-[methyl(phenylmethyl)amino]-1-pentanol (ACI)
• CS-13630
• CS-M2903
• HY-78908
• Monomethyl auristatin E intermediate-11
• DA-55625
• (2S,3S)-2-[benzyl(methyl)amino]-3-methylpentan-1-ol
• SCHEMBL5564292
• 870640-62-3
• AKOS037649779
• (2S,3S)-2-(Benzyl(methyl)amino)-3-methylpentan-1-ol

• MDL： MFCD28385888
• Inchi： 1S/C14H23NO/c1-4-12(2)14(11-16)15(3)10-13-8-6-5-7-9-13/h5-9,12,14,16H,4,10-11H2,1-3H3/t12-,14+/m0/s1
• InChI Key： JPXSDNBZAYWWCL-GXTWGEPZSA-N
• SMILES： C(C1C=CC=CC=1)N(C)[C@H](CO)[C@@H](C)CC

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 2.8

Additional information on (2S,3S)-2-(Benzyl(methyl)amino)-3-methylpentan-1-ol

(2S,3S)-2-(Benzyl(methyl)amino)-3-methylpentan-1-ol: A Comprehensive Overview

The compound with CAS No. 870640-62-3, known as (2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its stereochemistry, which plays a crucial role in its biological activity and potential applications. The benzyl(methyl)amino group attached to the pentan-1-ol backbone introduces unique electronic and steric properties, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the context of enantiomers and their distinct pharmacological profiles. The (2S,3S) configuration of this compound is a testament to the precision required in modern chemical synthesis. Researchers have employed advanced techniques such as asymmetric catalysis and chiral resolution to achieve high enantiomeric excess in the production of this compound. These methods not only ensure the purity of the final product but also pave the way for its use in chiral drug discovery.

The pentan-1-ol framework serves as a versatile platform for functionalization. The presence of hydroxyl and amino groups allows for a wide range of chemical modifications, enabling the creation of derivatives with diverse biological activities. For instance, substituting the benzyl group with other aromatic moieties has been shown to enhance binding affinity to specific receptors, making this compound a promising lead for therapeutic agents targeting various diseases.

In terms of applications, (2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol has shown potential in the development of novel antibiotics and anticancer agents. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms and cancer cell proliferation has been validated through in vitro and in vivo studies. Furthermore, its biocompatibility and low toxicity profile make it an attractive candidate for further preclinical testing.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of protecting groups and selective deprotection strategies ensures the integrity of sensitive functional groups during the reaction sequence. Recent advancements in catalytic asymmetric hydrogenation have also enabled more efficient and scalable production methods, addressing some of the challenges associated with large-scale manufacturing.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These tools provide critical insights into molecular interactions and conformational dynamics, which are essential for understanding its biological behavior.

In conclusion, (2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol represents a significant advancement in organic chemistry with promising implications for drug development. Its stereochemical precision, versatile structure, and potential therapeutic applications underscore its importance as a research focus. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in medicinal chemistry.